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Compound of Interest

Compound Name: Nonane-2,5-diol

Cat. No.: B15470269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Nonane-2,5-
diol, a molecule of interest in various chemical and pharmaceutical research domains. Due to
the limited availability of experimental spectra in public databases, this guide leverages
predicted data and established spectroscopic principles to offer a comprehensive analysis of its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
characteristics. This information is crucial for the structural elucidation, identification, and
quality control of Nonane-2,5-diol in research and development settings.

Predicted Spectroscopic Data

The following tables summarize the predicted and expected spectroscopic data for Nonane-
2,5-diol. These values are derived from computational models and knowledge of characteristic
functional group frequencies.

Table 1: Predicted 'H NMR Spectral Data for Nonane-2,5-
diol
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Predicted Chemical

Protons . Multiplicity Integration
Shift (ppm)

H1, H9 (CH5) 09-1.0 Triplet 6H

H3, H4, H6, H7, H8 _
1.2-1.6 Multiplet 10H

(CH2)

H2, H5 (CH-OH) 3.5-38 Multiplet 2H

OH Variable Singlet (broad) 2H

Note: Predicted chemical shifts are estimates and may vary based on solvent and experimental

conditions.

Table 2: Predicted **C NMR Spectral Data for Nonane-

2 5-diol
Carbon Atom Predicted Chemical Shift (ppm)
C1, C9 ~14
C3,C4,C6,C7,C8 22 -40
C2,C5 65-75

Note: These are approximate chemical shifts. The exact values can be influenced by the

solvent and temperature.

Table 3: Expected Key IR Absorption Bands for Nonane-

2,5-diol
Functional Group Wavenumber (cm~—2) Intensity
O-H Stretch (Alcohol) 3200 - 3600 Strong, Broad
C-H Stretch (Alkyl) 2850 - 3000 Strong
C-0O Stretch (Alcohol) 1050 - 1150 Strong
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Table 4: Expected Mass Spectrometry Data for Nonane-

2 5-diol

lon Type Expected m/z Notes

Molecular lon (Low abundance
[M]+ 160.15 )

in EI)
[M-H20]+ 142.14 Loss of one water molecule
[M-2H20]+ 124.13 Loss of two water molecules

] Characteristic fragmentation of

Alkyl Fragments Various

the nonane chain

Experimental Protocols

While specific experimental data for Nonane-2,5-diol is not readily available, the following are
general protocols for obtaining NMR, IR, and MS spectra for diols.

NMR Spectroscopy

A general procedure for acquiring NMR spectra of a diol involves dissolving 5-25 mg of the
sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCIs),
methanol-ds (CD30D), or dimethyl sulfoxide-de (DMSO-ds).[1] The solution is then transferred
to an NMR tube. A standard 1D proton NMR spectrum is typically acquired first. For more
detailed structural information, 2D NMR experiments like COSY (Correlation Spectroscopy)
and HSQC (Heteronuclear Single Quantum Coherence) can be performed to establish proton-
proton and proton-carbon correlations, respectively. For 13C NMR, a larger sample quantity or a
longer acquisition time may be necessary to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

For liquid samples like Nonane-2,5-diol, a thin-film method is commonly used. A drop of the
neat liquid is placed between two salt plates (e.g., NaCl or KBr) to create a thin capillary film.
The plates are then mounted in the spectrometer for analysis. Alternatively, the diol can be
dissolved in a suitable solvent (e.g., CCls) and the spectrum recorded in a solution cell.
Attenuated Total Reflectance (ATR) is another common technique where a drop of the liquid is
placed directly onto the ATR crystal.
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Mass Spectrometry

Mass spectra of diols can be obtained using various ionization techniques. Electron lonization
(El) is a common method that provides detailed fragmentation patterns useful for structural
elucidation. However, the molecular ion peak may be weak or absent. Softer ionization
techniques such as Chemical lonization (CI) or Electrospray lonization (ESI) can be used to
enhance the observation of the molecular ion or a protonated molecule ((M+H]*).[2] For
analysis, the sample is typically introduced into the mass spectrometer via direct infusion or
after separation by Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a

chemical compound like Nonane-2,5-diol.
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Caption: Workflow of Spectroscopic Analysis.

This guide provides a foundational understanding of the spectroscopic properties of Nonane-
2,5-diol. For definitive structural confirmation, it is recommended to acquire experimental data
and perform a comprehensive analysis, including 2D NMR experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Characterization of Nonane-2,5-diol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470269#spectroscopic-data-of-nonane-2-5-diol-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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